Cas no 1313738-99-6 (6-iodo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione)

6-Iodo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione is a heterocyclic compound featuring an iodine substituent, which enhances its reactivity in cross-coupling and substitution reactions. The fused pyrrolo-triazine-dione structure provides a rigid scaffold, making it valuable in medicinal chemistry and material science applications. Its iodine atom facilitates further functionalization, enabling precise modifications for targeted synthesis. The compound's stability under standard conditions ensures reliable handling and storage. Its unique structure also offers potential as a building block for biologically active molecules, particularly in the development of kinase inhibitors or other therapeutic agents. This compound is suited for research requiring selective reactivity and structural diversity in heterocyclic systems.
6-iodo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione structure
1313738-99-6 structure
Product Name:6-iodo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
CAS No:1313738-99-6
MF:C6H4IN3O2
MW:277.019332885742
CID:1071804
PubChem ID:66521735
Update Time:2025-10-28

6-iodo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6-Iodopyrrolo[2,1-f][1,2,4]triazine-2,4-dione
    • 6-IODO-1H,2H,3H,4H-PYRROLO[2,1-F][1,2,4]TRIAZINE-2,4-DIONE
    • 6-iodo-1H,3H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
    • FT-0685191
    • PB23018
    • RP08721
    • P12639
    • 6-iodo-1H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
    • 6-iodo-pyrrolo[2,1-f][1,2,4]triazin-2,4-dione
    • DTXSID30735095
    • CS-0057258
    • 6-Iodopyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione
    • 1313738-99-6
    • AKOS015949536
    • 6-iodo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
    • MDL: MFCD19443959
    • Inchi: 1S/C6H4IN3O2/c7-3-1-4-5(11)8-6(12)9-10(4)2-3/h1-2H,(H2,8,9,11,12)
    • InChI Key: GYGXRFJMFYTFIB-UHFFFAOYSA-N
    • SMILES: IC1C=C2C(NC(NN2C=1)=O)=O

Computed Properties

  • Exact Mass: 276.93482g/mol
  • Monoisotopic Mass: 276.93482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 63.1Ų

6-iodo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Pricemore >>

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¥ 2,554.00 2023-04-06
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6-iodo-1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Related Literature

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